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Compound of Interest

Compound Name: Org 25543 hydrochloride

Cat. No.: B1662644 Get Quote

The following provides immediate, essential guidance for the safe handling and proper disposal

of Org 25543 hydrochloride, a potent and selective glycine transporter type 2 (GlyT2)

inhibitor. This document is intended for researchers, scientists, and drug development

professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Org 25543 hydrochloride was found. The

following guidance is based on the chemical's known biological activity, its nature as a

hydrochloride salt of a complex organic molecule, and general principles of laboratory chemical

safety. It is imperative to treat this compound with caution and to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

Quantitative Data and Physical Properties
While a comprehensive official data sheet is unavailable, the following information has been

compiled from available sources.
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Property Data

Chemical Name

N-[[1-(Dimethylamino)cyclopentyl]methyl]-3,5-

dimethoxy-4-(phenylmethoxy)benzamide

hydrochloride[1]

Molecular Formula C₂₄H₃₃ClN₂O₄ (as hydrochloride)

Molecular Weight 448.98 g/mol [1]

Physical State
Likely a solid powder, similar to other

hydrochloride salts.[2]

Solubility Expected to be soluble in water.[2]

Purity ≥98% (HPLC)[1]

Biological Activity
Potent and selective GlyT2 inhibitor (IC₅₀ = 16

nM for hGlyT2).[1]

Potential Hazards
Potent biological activity. As a hydrochloride, it

may be corrosive and acidic.[3]

Incompatible Materials Strong oxidizing agents, bases.[2][3]

Experimental Protocols: Proper Disposal
Procedures
Given its potent biological activity and its nature as a hydrochloride salt, Org 25543
hydrochloride must be treated as hazardous waste.[4] Under no circumstances should it be

disposed of down the drain or in regular trash.[4][5]

Step-by-Step Disposal Guide
Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing

appropriate PPE, including:

Safety goggles or glasses.[2]

Chemical-resistant gloves.[2]
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A lab coat.[2]

Waste Segregation:

Do not mix Org 25543 hydrochloride waste with other chemical waste streams unless

explicitly permitted by your EHS department.[6]

It is critical to keep it segregated from incompatible materials such as bases and strong

oxidizing agents.[6]

Containerization:

Place solid waste in a clearly labeled, sealable, and chemically compatible container. The

container must be in good condition, without cracks or leaks.[4]

For solutions, use a sealed, leak-proof container.

The container must be labeled with the words "Hazardous Waste" and the full chemical

name: "Org 25543 hydrochloride".[4] Do not use abbreviations.[4]

Storage:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Disposal:

Arrange for pickup and disposal through your institution's certified hazardous waste

management program or EHS department.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Decontamination of Labware
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Reusable Glassware: Triple-rinse with a suitable solvent (e.g., ethanol or methanol) capable

of dissolving the compound. Collect the rinsate as hazardous waste.[4] Then, wash the

glassware as usual.

Disposable Items: Any disposable items (e.g., pipette tips, weigh boats, contaminated paper

towels) that have come into contact with Org 25543 hydrochloride must be collected and

disposed of as solid hazardous waste.[5]

Mandatory Visualizations
Disposal Workflow for Org 25543 Hydrochloride
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Org 25543 hydrochloride.
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Start: Identify
Org 25543 hydrochloride

for disposal

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Determine Waste Type

Solid Waste
(e.g., powder, contaminated disposables)

Solid

Liquid Waste
(e.g., solutions, rinsate)

Liquid

Place in a sealed,
compatible, and labeled

hazardous waste container for solids.

Place in a sealed, leak-proof,
and labeled hazardous

waste container for liquids.

Label Container:
- 'Hazardous Waste'

- 'Org 25543 hydrochloride'

Store in a designated,
secure hazardous waste

storage area.

Contact EHS for
pickup and disposal.

Follow institutional protocols.

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Org 25543 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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